Cas no 1212102-31-2 (Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel-)
Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel-
- rel-(1R,3R)-3-Aminocyclopentaneacetic acid
-
- Inchi: 1S/C7H13NO2/c8-6-2-1-5(3-6)4-7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m1/s1
- InChI Key: OZYOYXWJIWFPHA-PHDIDXHHSA-N
- SMILES: [C@@H]1(CC(O)=O)CC[C@@H](N)C1
Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37339570-0.05g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 0.05g |
$1056.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-0.1g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 0.1g |
$1106.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-0.25g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 0.25g |
$1156.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-0.5g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 0.5g |
$1207.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-1.0g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-2.5g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 2.5g |
$2464.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-5.0g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 5g |
$3645.0 | 2023-06-02 | ||
| Enamine | EN300-37339570-10.0g |
rac-2-[(1R,3R)-3-aminocyclopentyl]acetic acid |
1212102-31-2 | 10g |
$5405.0 | 2023-06-02 |
Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel-
Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- (CAS No. 1212102-31-2): A Comprehensive Overview in Modern Chemical Biology
Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel-, identified by its CAS number 1212102-31-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of both an amino group and a cyclopentane core makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of enzyme inhibition and receptor binding studies.
The compound's stereochemistry, specifically the (1R,3R)-rel configuration, is crucial for its biological activity. In modern pharmaceutical research, the precise stereochemical arrangement of molecules often dictates their efficacy and selectivity. The (1R,3R)-configuration of Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- contributes to its ability to interact selectively with biological targets, making it a valuable candidate for developing novel therapeutic agents.
Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry. The cyclopentane ring is known for its ability to mimic the conformational flexibility of natural biomolecules, such as amino acids and lipids. This feature makes compounds like Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- particularly useful in designing molecules that can effectively bind to biological targets without causing off-target effects.
In the context of drug discovery, the amino group in Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- provides a site for further functionalization. This allows chemists to attach various pharmacophores or modify the molecule to enhance its pharmacological properties. For instance, the introduction of carboxylic acid derivatives or other heterocyclic structures can lead to the development of potent inhibitors or agonists targeting specific enzymes or receptors.
One of the most exciting applications of Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate a wide range of biochemical reactions. By designing molecules that specifically inhibit certain enzymes, researchers can develop treatments for various diseases. The unique structural features of Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- make it an excellent scaffold for developing such inhibitors. For example, it has been shown to interact with metalloproteinases and other hydrolases through its cyclopentane core and amino group.
The synthesis of enantiomerically pure compounds like Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- is a challenging but essential task in modern chemistry. Chiral resolution techniques and asymmetric synthesis methods are commonly employed to achieve high enantiomeric purity. These methods not only require sophisticated chemical knowledge but also state-of-the-art equipment. The successful synthesis of such compounds underscores the advancements in synthetic chemistry and highlights the importance of these molecules in pharmaceutical research.
In addition to its applications in drug development, Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- has potential uses in biochemical research. Its ability to interact with biological targets makes it a valuable tool for studying enzyme mechanisms and receptor binding affinities. By using this compound as a probe molecule, researchers can gain insights into the structure-function relationships of various biomolecules.
The future prospects of Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- are promising. As our understanding of biological systems continues to grow, so does the demand for specialized compounds like this one. Researchers are exploring new synthetic routes to improve yields and purity while also investigating novel applications in areas such as regenerative medicine and precision therapeutics.
In conclusion, Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel- (CAS No. 1212102-31-2) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and stereochemistry make it an excellent candidate for developing novel therapeutic agents and biochemical probes. As research continues to advance,the applications and importance of this compound are expected to grow even further.
1212102-31-2 (Cyclopentaneacetic acid, 3-amino-, (1R,3R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)